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Compound of Interest

Compound Name: 2,5-Furandimethanol

Cat. No.: B016202 Get Quote

2,5-Furandimethanol: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
2,5-Furandimethanol (FDM), a bio-derived platform chemical, is attracting significant attention

across the pharmaceutical, polymer, and materials science sectors.[1][2][3] This technical guide

provides an in-depth overview of the chemical and physical properties of 2,5-
Furandimethanol, tailored for researchers, scientists, and professionals in drug development.

This document summarizes key quantitative data, outlines experimental methodologies for its

synthesis and purification, and presents a visualization of its primary synthesis pathway.

Chemical and Physical Properties
2,5-Furandimethanol (CAS No. 1883-75-6) is a white or off-white crystalline solid.[2][4] It is a

furan derivative characterized by two hydroxymethyl groups attached at the 2 and 5 positions

of the furan ring.[5] This structure, particularly the presence of the hydroxyl groups and the

furan ring, imparts high reactivity and structural versatility, making it a valuable intermediate in

the synthesis of a wide range of chemical entities, including drug molecules.[6]
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The key physical and chemical properties of 2,5-Furandimethanol are summarized in the table

below for easy reference and comparison.

Property Value Source(s)

Molecular Formula C₆H₈O₃ [5][7][8][9]

Molecular Weight 128.13 g/mol [5][7][8][10]

Appearance
White to off-white or sandy

brown powder/solid
[1][2][4]

Melting Point 74-77 °C [1][2][7]

Boiling Point
275.00 to 276.00 °C @ 760.00

mm Hg (estimated)
[8][9]

Density ~1.3 g/cm³ [9][11]

Flash Point
120.3 °C (249.0 °F) TCC

(estimated)
[8][9]

Solubility

Soluble in water, ethanol,

acetone, pyridine,

tetrahydrofuran. Insoluble in

ethane, toluene, and

dichloroethane.

[4]

Vapor Pressure
0.002000 mmHg @ 25.00 °C

(estimated)
[8]

LogP (o/w) -1.326 (estimated) [8]

Chemical Reactivity
The chemical behavior of 2,5-Furandimethanol is dominated by its two primary functional

groups: the hydroxyl groups and the furan ring.

Hydroxyl Groups: The two hydroxyl groups can undergo a variety of common alcohol

reactions, such as esterification, etherification, and condensation.[6] This reactivity allows for
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the straightforward incorporation of the furan moiety into larger molecules, such as

polyesters and polyurethanes.[2][7]

Furan Ring: The furan ring is an aromatic heterocycle that can participate in electrophilic

substitution and nucleophilic addition reactions under specific conditions.[6] The double

bonds within the furan ring can also undergo hydrogenation, leading to the formation of 2,5-

bis(hydroxymethyl)tetrahydrofuran.[12]

Experimental Protocols
The following sections detail generalized methodologies for the synthesis and purification of

2,5-Furandimethanol, based on commonly cited laboratory and industrial practices.

Synthesis via Hydrogenation of 5-Hydroxymethylfurfural
(HMF)
The most prevalent method for the synthesis of 2,5-Furandimethanol is the selective

hydrogenation of 5-Hydroxymethylfurfural (HMF), a key bio-based platform chemical derived

from carbohydrates.[11][12]

Objective: To selectively reduce the aldehyde group of HMF to a hydroxyl group, yielding FDM.

Materials:

5-Hydroxymethylfurfural (HMF)

Solvent (e.g., ethanol, methanol, water, or solvent-free conditions)[12][13]

Hydrogen gas (H₂) or a hydrogen donor (e.g., formic acid)[14][15]

Catalyst (e.g., Pt/C, Ru/C, Co-NC, Cu-based catalysts)[12][13][14]

High-pressure batch reactor

Procedure:

The HMF substrate is dissolved or suspended in the chosen solvent within a high-pressure

reactor.
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The selected catalyst is added to the mixture. The choice of catalyst is crucial for achieving

high selectivity towards FDM.

The reactor is sealed and purged with an inert gas before being pressurized with hydrogen

to the desired pressure (e.g., 5 to 50 bar).[12][13]

The reaction mixture is heated to the target temperature (e.g., 70-140 °C) and agitated for a

specified duration (e.g., 1-16 hours).[12][14]

Upon completion, the reactor is cooled, and the pressure is carefully released.

The catalyst is removed from the reaction mixture by filtration.

The solvent is removed under reduced pressure to yield the crude 2,5-Furandimethanol
product.

Purification by Adsorption Chromatography
A common method for purifying technical grade 2,5-Furandimethanol involves adsorption

chromatography.[2][4]

Objective: To remove impurities from crude 2,5-Furandimethanol.

Materials:

Crude 2,5-Furandimethanol

Deionized water

Adsorbent resin (e.g., medium polar adsorption resin)[2]

Chromatography column

Procedure:

The crude 2,5-Furandimethanol is dissolved in deionized water, typically at an elevated

temperature (e.g., 90°C), to create a solution.[2][4]
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This solution is then passed through a chromatography column packed with a suitable

adsorbent resin.[2][4]

The adsorption process is carried out at a controlled temperature and flow rate to ensure

efficient separation of the target compound from impurities.[2]

The purified 2,5-Furandimethanol solution is collected.

The final product is obtained after the removal of water, typically through dehydration or

evaporation.[2][4]

Visualizations
The following diagram illustrates a key logical relationship in the production and utility of 2,5-
Furandimethanol.
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Caption: Synthesis and application pathway of 2,5-Furandimethanol.

Safety and Handling
2,5-Furandimethanol is harmful if swallowed, in contact with skin, or if inhaled.[10][16] It can

cause skin and serious eye irritation.[16]

Precautions for Safe Handling:

Avoid contact with skin, eyes, and clothing.[10]
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Use only in a well-ventilated area or in a chemical fume hood.[9]

Avoid the formation of dust and aerosols.[10]

Wash hands thoroughly after handling.[10]

Conditions for Safe Storage:

Keep the container tightly sealed in a cool, dry, and well-ventilated place.[10]

Store away from heat, sparks, and open flames.[9]

Recommended storage temperature is between 2-8°C.[9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety goggles with side shields.[17]

Skin Protection: Wear protective gloves and impervious clothing.[10][17]

Respiratory Protection: If exposure limits are exceeded, use a suitable respirator.[17]

In case of accidental release, avoid dust formation and eliminate all ignition sources.[17]

Collect the spillage and dispose of it in accordance with local, state, and federal regulations.

[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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